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Compound of Interest

Compound Name: 2-Chloro-5-nitrotoluene

Cat. No.: B086962

An In-depth Technical Guide to 2-Chloro-5-nitrotoluene

This guide provides a comprehensive overview of the molecular structure, weight, and
properties of 2-Chloro-5-nitrotoluene, tailored for researchers, scientists, and drug
development professionals.

Molecular Structure and Properties

2-Chloro-5-nitrotoluene is an aromatic organic compound with the chemical formula

C7HeCINO:.[1][2][3][4][5][6][7] It is a substituted toluene molecule carrying a chlorine atom and
a nitro group on the benzene ring.

Molecular Identifiers and Properties
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Parameter Value Reference
1-Chloro-2-methyl-4-

IUPAC Name _ [4]
nitrobenzene

CAS Number 13290-74-9 [1][2][3]1[8]

Molecular Formula C7HeCINO2 [1112][31[41[5]

Molecular Weight 171.58 g/mol [1112][4116119]
2-Chloro-5-nitrotoluene, 3-
Nitro-6-chlorotoluene, 4-

Synonyms ) [4][10]
Chloro-3-methylnitrobenzene,
5-Nitro-2-chlorotoluene

_ CC1=C(C=CC(=C1)--INVALID-

Canonical SMILES [6][7]
LINK--[O-])CI
BGDCQZFFNFXYQC-

InChl Key [6][11]

UHFFFAOYSA-N

Physical and Chemical Properties

The physical and chemical characteristics of 2-Chloro-5-nitrotoluene are summarized below.

Physicochemical Data
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Property Value Reference

White to Yellow to Green
Appearance [O][10][11]
powder/crystal

Melting Point 40-44 °C [1][8][11]

N ) 259.2 + 20.0 °C at 760 mmHg;
Boiling Point [118111]
94-96 °C at 4 mmHg

Density 1.3+0.1 g/cm3 [1]
Flash Point 110.6 £ 21.8 °C [1]
LogP 3.06 [1]

Synthesis and Experimental Protocols

2-Chloro-5-nitrotoluene can be synthesized through various pathways, including the nitration
of o-chlorotoluene and the chlorination of m-nitrotoluene.[12][13] A common laboratory and
industrial method involves the Sandmeyer reaction, starting from 2-amino-5-nitrotoluene (4-
nitro-2-methylaniline).[11][14]

Experimental Protocol: Synthesis from 2-Amino-5-
nitrotoluene

This protocol describes the synthesis of 2-Chloro-5-nitrotoluene via diazotization of 2-amino-
5-nitrotoluene followed by a Sandmeyer reaction.[11][14]

Materials:

2-Amino-5-nitrotoluene

Concentrated sulfuric acid

Industrial hydrochloric acid (30%)

Sodium nitrite (25% solution)

Cuprous chloride
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Procedure:

e Diazonium Salt Formation:
o Dissolve 152 kg of 2-amino-5-nitrotoluene in 600 kg of concentrated sulfuric acid.
o Add 150 kg of water, allowing the temperature to naturally rise to 100°C.

o After complete dissolution, cool the solution and add 300 kg of 30% industrial hydrochloric
acid, ensuring the temperature does not exceed 0°C.[11][14]

o Slowly add 276 kg of a 25% sodium nitrite solution at a constant rate to produce the
diazonium salt solution.[11][14]

e Sandmeyer Reaction:

o In a separate reactor, dissolve 225 kg of cuprous chloride in 450 kg of industrial
hydrochloric acid with stirring.

o Cool this solution to below 20°C.[14]

o Quickly add the prepared diazonium salt solution to the cuprous chloride solution with
rapid stirring to initiate the hydrolysis reaction.[14]

e Isolation and Purification:
o Hold the reaction mixture for 2 hours.
o Warm the mixture to 55°C and maintain this temperature for an additional 2 hours.
o Isolate the product by steam distillation to yield 2-chloro-5-nitrotoluene.[14]

Applications in Drug Development

2-Chloro-5-nitrotoluene is a key intermediate in the synthesis of important veterinary
pharmaceuticals.[9] It is notably used in the production of anticoccidial drugs such as Toltrazuril
and Ponazuril, which are vital for treating protozoal infections in livestock and poultry.[9][12]
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Visualizations
Synthesis Pathway of 2-Chloro-5-nitrotoluene

The following diagram illustrates a common synthetic route to 2-Chloro-5-nitrotoluene.

CuCl, HCI

Sandmeyer Reaction .
- 2-Chloro-5-nitrotoluene

Diazonium Salt
Diazotization

————— 2-Amino-5-nitrotoluene

1. H2SOa4, HCI
2. NaNO2

Click to download full resolution via product page

Caption: Synthesis of 2-Chloro-5-nitrotoluene via diazotization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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